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Compound of Interest

Compound Name: (2)-3-Phenyl-2-propen-1-ol
CAS No.: 4510-34-3
Cat. No.: B049474

Get Quote

Executive Summary & Chemical Profile

(Z2)-3-Phenyl-2-propen-1-ol (CAS: 4510-34-3), commonly known as cis-cinnamy! alcohol,
presents a specific set of handling challenges distinct from its trans isomer and its parent
compound, allyl alcohol.[1][2] While it lacks the extreme acute toxicity of allyl alcohol (P-listed
waste), it is a potent skin sensitizer and an aquatic toxin.

Effective disposal requires a protocol that prevents environmental release (aquatic toxicity) and

protects personnel from immunological sensitization.
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Parameter Data Operational Implication

Use for waste manifesting.[1]
CAS Number 4510-34-3

[2]

Combustible (Class 11IB).[1][2]
Flash Point ~124°C (Closed Cup) Not a D001 Ignitable waste

unless mixed with flammables.

GHS Hazards

Skin Sens. 1; Aquatic Chronic
2

Zero-drain disposal policy.
Double-gloving recommended.

[1](2]

Reactivity

Allylic Alcohol

Prone to oxidation;
incompatible with strong
oxidizers (chromates,

permanganates).[1][2]

Hazard Identification & Pre-Disposal Assessment

Before initiating disposal, you must validate the waste stream. The primary risks are

immunological (sensitization) and environmental (aquatic).

The "Why" Behind the Protocol

» Sensitization Mechanism: As an allylic alcohol, this compound can act as a hapten. It binds

to skin proteins to form immunogenic complexes. Repeated exposure, even to trace

amounts on waste containers, can induce permanent allergic contact dermatitis.

o Aquatic Toxicity: The lipophilic nature of the phenyl ring allows bioaccumulation in aquatic

organisms. Standard wastewater treatment plants are not designed to fully degrade this

specific aromatic structure before discharge.

Personal Protective Equipment (PPE) Matrix
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Protection Type Specification Rationale

Standard latex is permeable to
) Nitrile (Double Layer) or organic alcohols.[1][2] Double

Hand Protection ] )
Laminate gloving prevents breakthrough

during waste transfer.

While vapor pressure is low,
Respiratory Fume Hood / Local Exhaust heating or aerosolization

requires containment.[1][2]

Risk of irreversible eye

Eye/Face Chemical Splash Goggles o
irritation.[1][2][3]

Segregation & Compatibility

CRITICAL SAFETY WARNING: Do not consolidate this waste with Oxidizing Agents. The allylic
hydroxyl group is highly susceptible to oxidation. Mixing (Z)-3-Phenyl-2-propen-1-ol with
strong oxidizers (e.g., Nitric Acid, Chromium Trioxide, Potassium Permanganate) can trigger
rapid, exothermic reactions leading to fire or explosion.[1][2]

o Compatible Streams: Alcohols (Ethanol, Methanol), Ketones (Acetone), Non-halogenated
organic solvents.

e Incompatible Streams: Acids (Sulfuric, Nitric), Oxidizers, Halogenated solvents (unless
destined for high-temp incineration).

Disposal Workflow & Decision Logic

This protocol uses a "Cradle-to-Grave" approach.[1] The ultimate fate of this molecule must be
thermal destruction (incineration) to break the aromatic ring and preventing environmental
persistence.

Step-by-Step Protocol

o Characterization: Determine if the waste is pure substance or a mixture.

e pH Check: Ensure the waste stream is neutral (pH 6-8). If acidic, the alcohol may dehydrate
or polymerize exothermically.
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e Containerization:
o Use Amber Glass or HDPE containers.

o Why Amber? The (2)-isomer is photosensitive and can isomerize to the (E)-form or
degrade. While this doesn't change the disposal method, it prevents pressure buildup from
degradation byproducts.

e Labeling:
o Must read: "NON-HALOGENATED ORGANIC WASTE".
o Add constituent tag: "Contains cis-Cinnamyl Alcohol - SKIN SENSITIZER".[1][2]

» Storage: Store in a cool, flammable solvent cabinet until pickup.

Visualized Decision Tree (DOT)
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Waste Generation:
(2)-3-Phenyl-2-propen-1-ol

Is it mixed with other chemicals?

No Yes

Pure Substance / Rinse Analyze Mixture Components

Select Container: Contains Oxidizers?
Amber Glass or HDPE (Nitric, Peroxides)

Label: Non-Halogenated Organic Contains Halogens? STOP: Do Not Mix!
Tag: 'Sensitizer' (DCM, Chloroform) Segregate Immediately

No Yes

Stream: Non-Halogenated Organic Waste Stream: Halogenated Organic Waste

(High BTU Fuel Blending) (Requires Specific Incineration)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream segregation for cinnamyl alcohol
derivatives.

Emergency Spill Management

In the event of a spill, speed is secondary to contact prevention.

+ Evacuate & Ventilate: Remove ignition sources.
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» PPE Up-Level: Wear double nitrile gloves, lab coat, and goggles. If the spill is large
(>500mL) and heated, use a half-mask respirator with organic vapor cartridges.

» Containment: Do not use water (immiscible). Use an inert absorbent:
o Vermiculite or Sand (Preferred).
o Avoid: Paper towels (high surface area + flammability risk).

o Cleanup: Scoop absorbed material into a wide-mouth HDPE jar.

» Decontamination: Scrub the surface with a soap/water solution. The alcohol is slightly
soluble in water, but a surfactant (soap) is required to fully emulsify and remove the lipophilic
residue.

Regulatory Compliance (RCRA/EPA)

Unlike Allyl Alcohol (which is P-listed as P005), Cinnamyl Alcohol is not specifically listed under
40 CFR 261.33. However, it is regulated based on its characteristics and mixture rules.

o Waste Code Assignment:

o Pure/Unused: generally not a hazardous waste by listing, but often classified as D001 (if
flash point <60°C, though cis-cinnamyl alcohol is usually higher, check specific batch
MSDS) or simply regulated as "Non-RCRA Regulated Chemical Waste" that still requires
incineration due to aquatic toxicity.

o Mixed with Solvents: If mixed with Acetone/Methanol, use F003. If mixed with Toluene, use
FOO05.

e Disposal Method: Fuel Blending or Incineration.
o Prohibited: Sewer discharge (Clean Water Act violation due to aquatic toxicity).

o Prohibited: Landfill (leaching risk).
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© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

e PubChem. (n.d.). Compound Summary: cis-Cinnamyl Alcohol (CAS 4510-34-3).[1][2][4]
National Library of Medicine. Retrieved from [Link][1][2]

o ECHA (European Chemicals Agency). (n.d.). Registration Dossier: Cinnamyl alcohol -
Classification & Labelling. Retrieved from [Link][1][2]

e US EPA. (2023). List of Hazardous Waste Codes (40 CFR Part 261). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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